Cas no 1825555-97-2 (2-(5-Bromo-4-methyl-2-oxopyridin-1-YL)-N-(1-cyanocyclobutyl)acetamide)

• Product Name: 2-(5-Bromo-4-methyl-2-oxopyridin-1-YL)-N-(1-cyanocyclobutyl)acetamide
• CAS No: 1825555-97-2
• MF: C₁₃H₁₄BrN₃O₂
• MW: 324.17316198349
• CID: 5823121
• PubChem ID: 100657224
• Update Time: 2025-06-15

2-(5-Bromo-4-methyl-2-oxopyridin-1-YL)-N-(1-cyanocyclobutyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-BROMO-4-METHYL-2-OXOPYRIDIN-1-YL)-N-(1-CYANOCYCLOBUTYL)ACETAMIDE
• EN300-26686858
• Z1878408452
• AKOS030681022
• 1825555-97-2
• 2-(5-bromo-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)-N-(1-cyanocyclobutyl)acetamide
• 2-(5-Bromo-4-methyl-2-oxopyridin-1-YL)-N-(1-cyanocyclobutyl)acetamide

• Inchi： 1S/C13H14BrN3O2/c1-9-5-12(19)17(6-10(9)14)7-11(18)16-13(8-15)3-2-4-13/h5-6H,2-4,7H2,1H3,(H,16,18)
• InChI Key： GYXCTTRMABVPJI-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC(N(C=1)CC(NC1(C#N)CCC1)=O)=O

Computed Properties

• Exact Mass: 323.02694g/mol
• Monoisotopic Mass: 323.02694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 73.2Ų

Additional information on 2-(5-Bromo-4-methyl-2-oxopyridin-1-YL)-N-(1-cyanocyclobutyl)acetamide

Professional Introduction to Compound with CAS No. 1825555-97-2 and Product Name: 2-(5-Bromo-4-methyl-2-oxopyridin-1-YL)-N-(1-cyanocyclobutyl)acetamide

The compound with the CAS number 1825555-97-2 and the product name 2-(5-Bromo-4-methyl-2-oxopyridin-1-YL)-N-(1-cyanocyclobutyl)acetamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.

At the core of this compound's significance lies its molecular architecture, which combines a 5-Bromo-4-methyl-2-oxopyridine moiety with a 1-cyanocyclobutyl side chain through an acetamide linkage. The presence of the bromo substituent at the 5-position of the pyridine ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the incorporation of the cyanocyclobutyl group introduces a rigid cyclobutane ring, which can influence the compound's pharmacokinetic properties and binding affinity to biological targets.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, particularly for their role in modulating enzyme activity and receptor interactions. The 5-Bromo-4-methyl-2-oxopyridine scaffold, in particular, has been extensively explored for its ability to interact with various biological pathways. For instance, modifications at the 5-position have been shown to enhance binding affinity to certain kinases and transcription factors, making it a promising candidate for anticancer therapies.

The 1-cyanocyclobutyl moiety further contributes to the compound's versatility by providing a stable framework that can be modified post-synthetically. This structural feature allows for the introduction of additional functional groups, enabling fine-tuning of pharmacological properties. In particular, the cyano group has been implicated in enhancing metabolic stability and reducing susceptibility to enzymatic degradation, which are critical factors in drug design.

In the context of contemporary pharmaceutical research, this compound has been investigated for its potential role in addressing neurological disorders. The acetamide linkage not only serves as a structural anchor but also as a pharmacophore that can interact with specific amino acid residues in protein targets. Preliminary studies suggest that derivatives of this compound may exhibit neuroprotective effects by modulating glutamate receptor activity and reducing oxidative stress.

Another area of interest is the compound's potential application in antiviral therapies. The unique combination of substituents may interfere with viral replication by inhibiting key enzymes or proteins involved in viral life cycles. For example, the bromo group could participate in halogen bonding interactions with viral proteases, while the cyclobutyl ring could stabilize inhibitor complexes through steric hindrance.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. These techniques not only improve yield but also enhance purity, ensuring that subsequent biological evaluations are conducted on high-quality material.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between this compound and biological targets. Techniques such as docking simulations and quantum mechanical calculations have provided insights into binding affinities and mode-of-action. These computational approaches complement experimental data by predicting potential drug candidates' behavior before costly wet-lab investigations.

The regulatory landscape for novel pharmaceutical compounds necessitates rigorous testing to ensure safety and efficacy before clinical translation. This compound is no exception, undergoing various preclinical assessments including cytotoxicity assays, pharmacokinetic studies, and animal models to evaluate its therapeutic potential. Such evaluations are critical for identifying dose-response relationships and minimizing adverse effects.

The impact of this compound extends beyond academic research; it holds promise for industrial applications in drug discovery programs. Pharmaceutical companies are increasingly leveraging structure-based drug design strategies to develop novel therapeutics efficiently. By integrating knowledge from synthetic chemistry, computational biology, and medicinal chemistry, researchers can accelerate the pipeline from discovery to market-ready products.

In conclusion, 2-(5-Bromo-4-methyl-2-oxopyridin-1-YL)-N-(1-cyanocyclobutyl)acetamide (CAS No. 1825555-97-2) exemplifies how interdisciplinary approaches can yield compounds with significant therapeutic potential. Its unique structural features make it a valuable tool for exploring new treatment modalities across multiple disease areas. As research continues to uncover its full potential, this compound is poised to make meaningful contributions to modern medicine.